Cas no 1879923-93-9 (4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol)

• Product Name: 4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol
• CAS No: 1879923-93-9
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 6166578
• PubChem ID: 165664922
• Update Time: 2025-05-20

4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1853389
• 1879923-93-9
• 4-(aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol
• 4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol

• Inchi： 1S/C14H25NO/c15-9-14(5-3-12(16)4-6-14)13-8-10-1-2-11(13)7-10/h10-13,16H,1-9,15H2
• InChI Key： JZFXOFGGAGJVCJ-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(CC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 223.193614421g/mol
• Monoisotopic Mass: 223.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol

Introduction to 4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol

The compound 4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol, with the CAS number 1879923-93-9, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which consists of a bicyclo[2.2.1]heptane ring fused with a cyclohexane ring, and the presence of an amino methyl group at the 4-position of the cyclohexane ring.

The structure of this compound is particularly interesting due to its rigid bicyclic framework, which can impart stability and unique electronic properties to the molecule. The amino methyl group (-CH₂NH₂) attached to the cyclohexane ring adds further functional complexity, making this compound a potential candidate for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules, particularly in the development of novel drugs targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to, ring-closing metathesis and other organocatalytic reactions. The choice of synthetic pathway often depends on the desired stereochemistry and scalability of the process.

One of the most promising applications of this compound lies in its potential as a chiral ligand in asymmetric catalysis, where its rigid structure can facilitate enantioselective reactions in organic synthesis.

Furthermore, recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and various biological targets, providing deeper insights into its pharmacokinetic properties and bioavailability.

In conclusion, 4-(Aminomethyl)-4-{bicyclo[2.2.1]heptan-2-yl}cyclohexan-1-ol represents a versatile molecule with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development.